N-(3-chloro-4-methylphenyl)-2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[5-methoxy-4-oxo-2-[(4-phenylpiperazin-1-yl)methyl]pyridin-1-yl]acetamide
• InChI: InChI=1S/C26H29ClN4O3/c1-19-8-9-20(14-23(19)27)28-26(33)18-31-17-25(34-2)24(32)15-22(31)16-29-10-12-30(13-11-29)21-6-4-3-5-7-21/h3-9,14-15,17H,10-13,16,18H2,1-2H3,(H,28,33)
• InChI Key: VMFZEFZIGABNOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CN3CCN(CC3)C4=CC=CC=C4)OC)Cl
• Molecular Formula: C26H29ClN4O3
• Molecular Weight: 481.0 g/mol
• CAS No.: 921496-50-6

Description

N-(3-chloro-4-methylphenyl)-2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H29ClN4O3 and its molecular weight is 480.99. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Drug Design

Research in medicinal chemistry has focused on the synthesis and evaluation of novel compounds with potential therapeutic benefits. For instance, studies on pyridazino(4,5-b)indole-1-acetamide compounds have highlighted their diverse pharmacological activities, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects (Habernickel, 2002). Similarly, the synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives showcases efforts to design and characterize novel compounds for medicinal applications (Jing, 2010).

Anticonvulsant and Analgesic Research

A series of studies have explored the anticonvulsant and analgesic properties of compounds related to the target molecule. For example, new 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetamides have been synthesized and evaluated for their anticonvulsant activity, demonstrating the potential of these compounds in epilepsy treatment models (Obniska et al., 2015).

Pesticide Development

The synthesis and toxicity of pyridine derivatives against pests, such as the cowpea aphid, have been investigated, revealing the insecticidal activity of these compounds. This research suggests the potential of pyridine derivatives in developing new pesticides (Bakhite et al., 2014).

Environmental and Health Impact Studies

Comparative studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes provide insights into the environmental and health impacts of these compounds. These studies are crucial for understanding the metabolic pathways and potential toxicological profiles of chloroacetamide derivatives, including compounds similar to the target molecule (Coleman et al., 2000).